Cas no 1803598-39-1 (Potassium 5,7-difluoro-3-methyl-1-benzofuran-2-carboxylate)

• Product Name: Potassium 5,7-difluoro-3-methyl-1-benzofuran-2-carboxylate
• CAS No: 1803598-39-1
• MF: C₁₀H₅F₂KO₃
• MW: 250.240010976791
• CID: 5044092
• PubChem ID: 75481764
• Update Time: 2025-06-30

Potassium 5,7-difluoro-3-methyl-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• potassium 5,7-difluoro-3-methyl-1-benzofuran-2-carboxylate
• NE44388
• potassium;5,7-difluoro-3-methyl-1-benzofuran-2-carboxylate
• Potassium 5,7-difluoro-3-methyl-1-benzofuran-2-carboxylate

• Inchi： 1S/C10H6F2O3.K/c1-4-6-2-5(11)3-7(12)9(6)15-8(4)10(13)14;/h2-3H,1H3,(H,13,14);/q;+1/p-1
• InChI Key： JVELCOJHBHVJCG-UHFFFAOYSA-M
• SMILES： [K+].FC1=CC(=CC2=C1OC(C(=O)[O-])=C2C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 277
• Topological Polar Surface Area: 53.3

Potassium 5,7-difluoro-3-methyl-1-benzofuran-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Potassium 5,7-difluoro-3-methyl-1-benzofuran-2-carboxylate

Introduction to Potassium 5,7-difluoro-3-methyl-1-benzofuran-2-carboxylate (CAS No. 1803598-39-1)

Potassium 5,7-difluoro-3-methyl-1-benzofuran-2-carboxylate, identified by the CAS number 1803598-39-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzofuran family, a class of heterocyclic aromatic compounds known for their diverse biological activities and potential therapeutic applications.

The molecular structure of Potassium 5,7-difluoro-3-methyl-1-benzofuran-2-carboxylate incorporates fluorine atoms at the 5 and 7 positions of the benzofuran core, which are strategically positioned to enhance its pharmacological properties. The presence of these fluorine substituents can influence the compound's metabolic stability, binding affinity, and overall bioavailability, making it a valuable candidate for further investigation in drug development.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their ability to modulate enzyme activity and interact with biological targets in unique ways. The< strong>5,7-difluoro moiety in this compound is particularly noteworthy, as it has been shown to improve the binding affinity to certain enzymes and receptors. This property is especially relevant in the development of targeted therapies for diseases such as cancer, where precise molecular interactions are crucial.

The< strong>3-methyl group in the structure also contributes to the compound's overall pharmacokinetic profile. Methyl groups are known to affect the lipophilicity and solubility of molecules, which can be critical factors in determining their efficacy and safety. By incorporating this group, researchers aim to optimize the compound's pharmacological properties for better absorption and distribution within the body.

Benzofuran derivatives have a long history of use in medicinal chemistry, with many compounds showing promising results in preclinical studies. The< strong>Potassium 5,7-difluoro-3-methyl-1-benzofuran-2-carboxylate is no exception and has been studied for its potential applications in various therapeutic areas. One of the most notable areas of research is its use as an intermediate in the synthesis of more complex drug molecules. The structural features of this compound make it a versatile building block for designing novel pharmacophores.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy. By leveraging these tools, scientists have been able to identify potential targets for Potassium 5,7-difluoro-3-methyl-1-benzofuran-2-carboxylate and assess its interactions with biological systems. These studies have revealed promising results, suggesting that this compound may have applications in treating inflammatory diseases and neurological disorders.

The synthesis of< strong>Potassium 5,7-difluoro-3-methyl-1-benzofuran-2-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed innovative synthetic routes that incorporate fluorination techniques to introduce the fluorine atoms at specific positions on the benzofuran core. These synthetic strategies are not only efficient but also scalable, making it feasible to produce larger quantities of the compound for further research and development.

In conclusion, Potassium 5,7-difluoro-3-methyl-1-benzofuran-2-carboxylate (CAS No. 1803598-39-1) is a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features, including the< strong>5,7-difluoro and< strong>3-methyl substituents, make it an attractive candidate for further study. As research continues to uncover new therapeutic possibilities, this compound is poised to play a crucial role in the development of next-generation drugs.